Cas no 342412-19-5 (2,7-dimethyl-8-Quinolinamine)

2,7-dimethyl-8-Quinolinamine structure
2,7-dimethyl-8-Quinolinamine structure
Product Name:2,7-dimethyl-8-Quinolinamine
CAS No:342412-19-5
MF:C11H12N2
MW:172.226382255554
CID:1111178
PubChem ID:12386155
Update Time:2025-04-20

2,7-dimethyl-8-Quinolinamine Chemical and Physical Properties

Names and Identifiers

    • 2,7-dimethyl-8-Quinolinamine
    • SB68286
    • SCHEMBL23192966
    • 2,7-Dimethylquinolin-8-amine
    • 342412-19-5
    • Inchi: 1S/C11H12N2/c1-7-3-5-9-6-4-8(2)13-11(9)10(7)12/h3-6H,12H2,1-2H3
    • InChI Key: FBVOHRJIAHVORM-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC=C2C=CC(C)=C(C=12)N

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.9Ų

2,7-dimethyl-8-Quinolinamine Pricemore >>

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